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Abstract
3-Methoxypyridazine is a heterocyclic compound of growing interest in pharmaceutical and

agrochemical research, valued for its role as a versatile synthetic intermediate.[1] A

comprehensive understanding of its solubility in various organic solvents is critical for its

application in synthesis, formulation, and purification processes. This technical guide

synthesizes the currently available information on the solubility and physicochemical properties

of 3-methoxypyridazine, providing a foundational resource for laboratory professionals. While

specific quantitative solubility data for 3-methoxypyridazine in a range of common organic

solvents is not readily available in published literature, this document offers qualitative insights,

key physical properties, and a standardized experimental protocol for determining solubility.

Introduction to 3-Methoxypyridazine
3-Methoxypyridazine (CAS RN: 19064-65-4) is a substituted pyridazine with a molecular

formula of C₅H₆N₂O.[1] Its structure, featuring a pyridazine ring with a methoxy group, makes it

a valuable building block in medicinal chemistry for the development of bioactive compounds.

[1] The parent compound, pyridazine, is noted for its miscibility with water and benzene, a

property attributed to the lone electron pairs on the nitrogen atoms facilitating hydrogen bond

formation with protic solvents. Pyridazine itself is a colorless liquid, weakly basic, and

possesses a high dipole moment.
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Qualitative assessments suggest that 3-methoxypyridazine possesses "favorable solubility

and stability under various conditions," which enhances its utility in diverse formulations.[1]

However, for precise process development and optimization, quantitative data is essential.

Physicochemical Properties of 3-Methoxypyridazine
A summary of the key physical and chemical properties of 3-methoxypyridazine is presented

in Table 1. These parameters are crucial for handling, storage, and for the design of solubility

experiments.

Property Value Reference

Molecular Formula C₅H₆N₂O [1]

Molecular Weight 110.12 g/mol [1]

CAS Number 19064-65-4 [1]

Appearance
Colorless to red to green clear

liquid
[1]

Boiling Point 87 °C at 13 mmHg [1]

Density 1.15 g/cm³ [1]

Refractive Index n20/D 1.52 [1]

Purity ≥ 97% (GC) [1]

Table 1: Physicochemical Properties of 3-Methoxypyridazine

Qualitative Solubility Insights
While quantitative data is sparse, the chemical nature of 3-methoxypyridazine and related

compounds provides some indication of its likely solubility:

Polarity: The presence of two nitrogen atoms and an oxygen atom in the molecule suggests

a significant degree of polarity. This would indicate probable solubility in polar organic

solvents.
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Parent Compound Solubility: Pyridazine, the parent heterocycle, is soluble in water and

organic solvents like alcohols, acetone, and ether.[2] It exhibits lower solubility in non-polar

solvents such as hexane.[2] This suggests that 3-methoxypyridazine is also likely to be

soluble in polar organic solvents.

Substituted Pyridazines: A related compound, 3-amino-6-methoxy-2-methylpyridine, is

described as being soluble in common organic solvents like ethanol, methanol, and

dichloromethane, with limited solubility in water.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the gravimetric determination of the solubility of a

solid compound like 3-methoxypyridazine in an organic solvent. This method is a standard

and reliable approach for generating precise solubility data.

Objective: To determine the equilibrium solubility of 3-methoxypyridazine in a selected organic

solvent at a specific temperature.

Materials:

3-Methoxypyridazine (of known purity)

Selected organic solvent (e.g., ethanol, acetone, ethyl acetate, etc.)

Analytical balance (accurate to ±0.1 mg)

Thermostatically controlled shaker or water bath

Centrifuge

Glass vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Pipettes and syringes

Oven
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Methodology:

Preparation of Saturated Solution:

Add an excess amount of 3-methoxypyridazine to a pre-weighed glass vial.

Record the initial mass of the solute.

Add a known volume or mass of the selected organic solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient time to ensure equilibrium is reached (typically 24-72

hours).

Separation of Undissolved Solute:

After the equilibration period, allow the vial to stand undisturbed at the set temperature for

at least 2 hours to allow the undissolved solid to settle.

For finer suspensions, centrifuge the vial at a moderate speed to facilitate the separation

of the solid and liquid phases.

Sampling and Analysis:

Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to

avoid premature crystallization.

Immediately filter the sample through a syringe filter into a pre-weighed vial.

Record the exact mass of the filtered solution.

Gravimetric Determination:
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Place the vial containing the filtered solution in an oven at a temperature sufficient to

evaporate the solvent without decomposing the solute. The oven temperature should be

below the boiling point of the solute and the decomposition temperature.

Once all the solvent has evaporated, allow the vial to cool to room temperature in a

desiccator.

Weigh the vial containing the dried solute.

Repeat the drying and weighing steps until a constant mass is achieved.

Calculation of Solubility:

The mass of the dissolved 3-methoxypyridazine is the final mass of the vial and solute

minus the initial mass of the empty vial.

The mass of the solvent is the mass of the filtered solution minus the mass of the

dissolved solute.

Solubility can be expressed in various units, such as g/100 g of solvent or mol/L.

Below is a Graphviz diagram illustrating this experimental workflow.
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Caption: Gravimetric method for solubility determination.
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Conclusion
While a comprehensive, quantitative dataset on the solubility of 3-methoxypyridazine in

common organic solvents is not currently available in the public domain, its physicochemical

properties and the behavior of related compounds suggest good solubility in polar organic

solvents. For researchers and drug development professionals requiring precise solubility data,

direct experimental determination is necessary. The provided standardized protocol offers a

robust framework for obtaining this critical information, thereby facilitating the effective use of 3-
methoxypyridazine in further research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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